Cas no 53398-72-4 (3-(2-methylcyclopentyl)hexan-3-ol)

• Product Name: 3-(2-methylcyclopentyl)hexan-3-ol
• CAS No: 53398-72-4
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 938459
• PubChem ID: 316596
• Update Time: 2025-04-19

3-(2-methylcyclopentyl)hexan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylcyclopentyl)hexan-3-ol
• DTXSID40311687
• NSC244889
• NSC245470
• NSC-245470
• 53398-72-4
• NSC-244889
• DS-000983

• Inchi： 1S/C12H24O/c1-4-9-12(13,5-2)11-8-6-7-10(11)3/h10-11,13H,4-9H2,1-3H3
• InChI Key： UMTUMLSVRGSELR-UHFFFAOYSA-N
• SMILES： OC(CC)(CCC)C1CCCC1C

Computed Properties

• Exact Mass: 184.18282
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23